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(trimethylsilylmethyl)benzylamine

Cat. No.: B1630526 Get Quote

This document provides essential procedural guidance for the safe handling and disposal of N-
(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (CAS No. 93102-05-7). Developed

for researchers, scientists, and drug development professionals, this guide synthesizes safety

data with established best practices for laboratory waste management. Our objective is to

empower laboratory personnel with the knowledge to manage this chemical waste stream

responsibly, ensuring personal safety and environmental compliance.

Hazard Profile and Chemical Characteristics
Understanding the intrinsic properties of N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine is the foundation of its safe management. This

organosilicon compound is classified as a hazardous chemical, primarily due to its irritant

properties and combustible nature.[1]

Key Safety Considerations:

Irritant: Causes serious eye irritation and skin irritation.[1][2]

Respiratory Hazard: May cause respiratory irritation upon inhalation of mists or vapors.[1][2]

Combustible Liquid: With a flash point of 66 °C (150.8 °F), it presents a fire hazard when

exposed to ignition sources.[1]
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Reactivity: Incompatible with strong oxidizing agents.[1] It is also moisture-sensitive and

reacts with aqueous acids.[3]

Table 1: Physicochemical Properties of N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine

Property Value Source

CAS Number 93102-05-7 [1]

Molecular Formula C13H23NOSi [4]

Appearance
Clear, colorless to light yellow

liquid
[3][4]

Boiling Point 76 °C @ 0.3 mmHg [1]

Flash Point 66 °C / 150.8 °F [1]

Specific Gravity 0.928 g/mL at 25 °C [3]

Incompatibilities
Strong oxidizing agents,

moisture, aqueous acids
[1][3]

Core Disposal Protocol: A Step-by-Step Approach
The mandated disposal route for this chemical is through an approved hazardous waste

disposal plant.[1] Simply pouring it down the drain is a violation of environmental regulations

and poses a significant risk.[5][6] The following protocol provides a systematic framework for

managing the waste from point of generation to final disposal.

Step 1: Waste Characterization
All waste containing N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine must be

managed as hazardous waste. This is based on its classification as a skin/eye irritant and a

combustible liquid.[1]

Step 2: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.
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Do Not Mix: This waste stream should not be mixed with incompatible materials, particularly

strong oxidizing agents or acids.[1][7]

Designated Waste Stream: Collect this chemical in a waste container designated for non-

halogenated organic solvents.[7]

Aqueous vs. Solvent: Keep organic solvent waste separate from aqueous waste streams.[8]

Step 3: Containerization
The choice and handling of the waste container are paramount for safety.

Material Compatibility: Use a container made of chemically resistant material, such as high-

density polyethylene (HDPE) or borosilicate glass. The container must be in good condition,

with no leaks or damage.[5]

Secure Closure: The container must have a secure, tight-fitting lid to prevent spills and the

release of vapors. Keep the container closed at all times except when adding waste.[5]

Size Appropriately: Use a container that is appropriately sized for the volume of waste you

anticipate generating to avoid the hazards of storing large quantities for extended periods.[8]

Step 4: Labeling
Clear and accurate labeling is a regulatory requirement and a cornerstone of laboratory safety.

Initial Labeling: Affix a hazardous waste label to the container before adding any waste.[8]

Required Information: The label must include:

The words "Hazardous Waste".

The full chemical name: "N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine".

List all other components of the waste mixture.

The associated hazards: "Combustible," "Irritant".

The date of accumulation.
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Step 5: Accumulation and Storage
Waste must be stored safely at or near the point of generation in a designated Satellite

Accumulation Area (SAA).[8]

Location: The SAA must be under the control of the laboratory personnel generating the

waste.[8]

Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area, away

from heat, sparks, open flames, and other ignition sources.[1][9]

Secondary Containment: It is best practice to keep the waste container within a larger,

chemically resistant secondary containment bin to control any potential leaks or spills.[8]

Step 6: Final Disposal
Institutional EHS: Contact your institution's Environmental Health & Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.

Licensed Vendor: The EHS office will ensure the waste is transported by a licensed

contractor to an approved hazardous waste treatment, storage, and disposal facility (TSDF),

in compliance with all local and national regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the lifecycle of N-(Methoxymethyl)-N-
(trimethylsilylmethyl)benzylamine waste management in the laboratory.
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Workflow for N-(Methoxymethyl)-N-(trimethylsilylmethyl)benzylamine Disposal
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Contain
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Caption: Disposal workflow from generation to final disposition.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and correct action is crucial.

Personal Protective Equipment (PPE): Before handling this chemical or cleaning a spill, always

wear appropriate PPE:

Gloves: Nitrile or butyl rubber gloves.[10]

Eye Protection: Chemical safety goggles. A face shield is recommended for larger quantities.

[10][11]

Lab Coat: A flame-resistant lab coat is advisable.[12]

Spill Response:

Alert Personnel: Notify others in the immediate area.

Remove Ignition Sources: Immediately turn off any open flames, hot plates, or other potential

sources of ignition.[1]

Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is

contained within one.[9]

Contain Spill: For small spills, absorb the chemical with an inert, non-combustible material

such as sand, silica gel, or a universal binder.[1] Do not use combustible materials like paper

towels to absorb the bulk of the spill.

Collect Waste: Carefully scoop the absorbent material and chemical residue into a

designated, sealable container for hazardous waste.

Decontaminate: Clean the spill area with soap and water.

Dispose: Label the container with all its contents and manage it as hazardous waste

according to the protocol in Section 2.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response or EHS team immediately.
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1][13]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][13]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical

attention.[13]

Regulatory Framework
Disposal of this chemical is governed by regulations such as the Resource Conservation and

Recovery Act (RCRA) in the United States, managed by the Environmental Protection Agency

(EPA).[14] These regulations mandate the "cradle-to-grave" management of hazardous waste.

Your institution's EHS department is the primary resource for ensuring compliance with all

applicable local, state, and federal laws.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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